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Compound of Interest

Compound Name: BMS-199945

Cat. No.: B1667182

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
handling procedures for BMS-199945 based on general laboratory safety principles for potent
antiviral compounds. Since a specific Safety Data Sheet (SDS) is not publicly available, these
recommendations are derived from best practices for handling investigational new drugs and
potentially hazardous chemicals. Always consult with your institution's Environmental Health
and Safety (EHS) department for a comprehensive risk assessment before handling this
compound.

Immediate Safety and Handling Overview

BMS-199945 is identified as an influenza virus fusion inhibitor.[1][2] As a potent, biologically
active molecule, it should be handled with a high degree of caution to minimize exposure. The
primary risks associated with similar research compounds include inhalation of aerosols, skin
contact, and accidental ingestion. Therefore, stringent adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling BMS-199945. This
guidance is based on general requirements for chemical and biological laboratories.[3][4][5][6]

[7]
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PPE Category

Specification

Rationale

Eye and Face

ANSI Z87.1 compliant safety
glasses with side shields
(minimum). Chemical splash
goggles and a full-face shield
are required when there is a

splash hazard.[4]

Protects eyes and face from
splashes, aerosols, and flying

particles.

Double-gloving with nitrile
gloves is recommended. For

handling of unknown toxicity, a

Provides a barrier against skin

contact. Double-gloving offers

Hand ) ) additional protection in case of
flexible laminate glove (e.g., )
) ] o a tear or puncture in the outer
Silver Shield) under a nitrile
) ) glove.
glove is advised.[4]
A flame-resistant lab coat is
required. For larger quantities
Bod or procedures with a higher Protects skin and personal
ody

risk of contamination, a
disposable gown or coveralls
should be worn.[4][6]

clothing from contamination.

Respiratory

A fit-tested N95 respirator or
higher (e.g., a Powered Air-
Purifying Respirator - PAPR)
should be used when handling
the powdered form of the

compound.[6]

Prevents inhalation of fine

powders or aerosols.

Footwear

Closed-toe shoes are

mandatory in the laboratory.[4]

[6]

Protects feet from spills and

falling objects.

Experimental Protocols: Handling and Operational

Plan

1. Preparation and Engineering Controls:
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o All work with BMS-199945, especially handling of the solid compound, must be conducted in
a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[81[9]
o Ensure that an emergency eyewash station and safety shower are readily accessible.[10][11]

o Prepare all necessary materials and equipment before bringing the compound into the work
area to minimize movement and potential for spills.

2. Weighing and Reconstitution:

e Weigh the solid compound in a fume hood on a tared weigh paper or in a disposable
container.

e When reconstituting the compound, add the solvent slowly to the solid to avoid generating
dust.

e Use a vortex mixer with a sealed cap to ensure complete dissolution.

3. General Handling:

o Always wear the appropriate PPE as outlined in the table above.

» Do not work alone when handling hazardous materials.[12]

« Avoid eating, drinking, or applying cosmetics in the laboratory.[8]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Disposal Plan

The disposal of investigational drugs must comply with institutional, local, and federal
regulations.[13][14]

» Solid Waste: All disposable materials that have come into contact with BMS-199945 (e.g.,
gloves, weigh papers, pipette tips) should be collected in a designated, labeled hazardous
waste container.[13]
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e Liquid Waste: Unused solutions of BMS-199945 should be collected in a labeled hazardous
waste container. Do not pour any solutions down the drain.[15]

o Empty Vials: The original vials containing the compound should be disposed of as hazardous
waste.

o Decontamination: All work surfaces and equipment should be decontaminated with an
appropriate solvent (e.g., 70% ethanol) after use.

Spill and Emergency Procedures

o Minor Spill: In the event of a small spill within the fume hood, use an appropriate absorbent
material to clean the area. Decontaminate the area and dispose of all materials in the
hazardous waste container.

» Major Spill: If a significant spill occurs outside of a containment device, evacuate the area
immediately and notify your laboratory supervisor and institutional EHS.

» Personal Exposure:

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes at an
eyewash station.

o Inhalation: Move to fresh air immediately.

o In all cases of personal exposure, seek immediate medical attention and report the
incident to your supervisor.

Workflow for Handling BMS-199945
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Caption: Workflow for the safe handling of BMS-199945.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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